Cas no 2172273-76-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2172273-76-4
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5961883
• PubChem ID: 165501757
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid
• EN300-1483526
• 2172273-76-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H23FN2O5/c28-22-14-16(24(31)30-27(25(32)33)12-5-13-27)10-11-23(22)29-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZWGLYYRJWJZPNA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172273-76-4)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172273-76-4) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorobenzamido moiety, makes it a valuable building block in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in advancing targeted drug delivery and precision medicine, two of the most trending topics in modern healthcare.

One of the key attributes of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS for its orthogonality and ease of removal under mild conditions, which is critical for maintaining the integrity of sensitive peptide sequences. This compound’s fluorinated aromatic ring further enhances its utility by improving metabolic stability and bioavailability, addressing common challenges in drug development. As the demand for peptide-based therapeutics grows, driven by their high specificity and low toxicity, this compound is gaining traction in both academic and industrial settings.

In addition to its pharmaceutical applications, CAS No. 2172273-76-4 is also being explored in bioconjugation and proteomics research. The presence of a cyclobutane carboxylic acid moiety offers unique conformational constraints, which can be leveraged to design rigid peptide scaffolds for studying protein-protein interactions. This aligns with the current focus on structural biology and rational drug design, where understanding molecular interactions at an atomic level is paramount. Researchers frequently search for compounds like this to address questions such as, "How can fluorination improve peptide stability?" or "What are the latest advances in Fmoc-based SPPS?"

The synthesis and characterization of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid require advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and structural integrity, which are critical for reproducible research outcomes. With the rise of AI-driven drug discovery, there is a growing need for high-quality building blocks like this compound to feed into computational models and machine learning algorithms. This intersection of chemistry and artificial intelligence is a hot topic, as evidenced by frequent searches for "AI in peptide design" and "computational chemistry tools."

Another area of interest is the compound’s potential role in personalized medicine. By enabling the synthesis of tailored peptide sequences, CAS No. 2172273-76-4 contributes to the development of therapies that can be customized to individual patient profiles. This is particularly relevant in oncology, where targeted cancer therapies are revolutionizing treatment paradigms. Searches for "peptide drugs for cancer" and "Fmoc-protected amino acids" reflect the high level of interest in this niche. Furthermore, the compound’s fluorine atom introduces electronegativity and lipophilicity, which can enhance membrane permeability—a key consideration in blood-brain barrier (BBB) penetration studies.

From a commercial perspective, the demand for 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid is expected to rise as more biotech and pharmaceutical companies invest in peptide therapeutics. The global market for peptide-based drugs is projected to grow significantly, driven by their success in treating chronic diseases such as diabetes and cardiovascular disorders. This compound’s versatility positions it as a critical enabler of innovation in this space. Common queries like "where to buy Fmoc-protected building blocks" or "suppliers of fluorinated peptides" highlight the commercial relevance of this molecule.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172273-76-4) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and bioconjugation. Its unique structural features address pressing challenges in modern medicine, making it a subject of intense research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic development and precision healthcare.